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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir

CAS No.: 165315-26-4

Cat. No.: B137741

Get Quote

Executive Summary & Scientific Rationale
In the development of Ritonavir, a potent HIV protease inhibitor, strict control of impurities is

mandated by regulatory bodies (ICH Q3A/Q3B). 2-Desisopropyl-2-ethyl Ritonavir (Formula:

) is a known pharmacopeial impurity (EP Impurity I, USP Impurity F) arising from the use of
ethyl-substituted starting materials instead of the isopropyl analogs during thiazole synthesis.[1]
[2][3]

The Analytical Challenge: While Ritonavir and this impurity share a highly similar backbone,

they differ by a single methylene moiety (

), resulting in a mass difference of 14 Da.[1][2] However, relying solely on intact mass (

) is insufficient for definitive structural assignment, as other potential isomers (e.g., methylation
variations) could mimic this mass shift.[1][2]
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The Solution: This protocol utilizes Collision-Induced Dissociation (CID) fragmentation to map

the specific location of the modification. By comparing the fragmentation pattern of the impurity

against the Ritonavir parent standard, we establish a self-validating identification system:

Retention Time Logic: The impurity (Ethyl) is less hydrophobic than Ritonavir (Isopropyl) and

typically elutes earlier on Reverse Phase (C18) columns.[2]

Diagnostic Mass Shift: The modification is localized to the "left-side" thiazolyl-valine moiety.

[1][2] Consequently, N-terminal fragments shift by -14 Da, while C-terminal fragments remain

isobaric to the parent.[1][2]

Chemical Structure & Properties[1][2][3][4][5][6][7]
[8]

Feature Ritonavir (Parent)
2-Desisopropyl-2-ethyl
Ritonavir (Impurity)

CAS Number 155213-67-5 165315-26-4

Formula

Monoisotopic Mass 720.3127 Da 706.2971 Da

Precursor Ion m/z 721.3 m/z 707.3

Key Modification 2-Isopropyl-4-thiazolyl 2-Ethyl-4-thiazolyl

Experimental Protocol
Sample Preparation[9]

Stock Solution: Dissolve 1 mg of the reference standard in 1 mL Methanol (1 mg/mL).

Working Solution: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water (0.1% Formic Acid).

System Suitability: Prepare a mixture containing 1 µg/mL Ritonavir and 1 µg/mL Impurity I to

verify chromatographic resolution.

LC-MS Conditions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/482956
https://www.lgcstandards.com/IT/en/2-Desisopropyl-2-ethyl-Ritonavir/p/TRC-D290245
https://pubchemlite.lcsb.uni.lu/e/compound/482956
https://www.lgcstandards.com/IT/en/2-Desisopropyl-2-ethyl-Ritonavir/p/TRC-D290245
https://pubchemlite.lcsb.uni.lu/e/compound/482956
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is optimized for a Triple Quadrupole (QqQ) or Q-TOF system.[1][2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 2.1 mm, 1.8 µm).[2]

Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate for pH stability).[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

Gradient:

0-1 min: 30% B[1][2]

1-10 min: 30% -> 95% B (Linear)[1][2]

10-12 min: 95% B[1][2]

Flow Rate: 0.3 mL/min.

Ionization: Electrospray Ionization (ESI), Positive Mode.[2][4]

Source Voltage: +4500 V.

Collision Energy (CE): Ramp 20-40 eV (crucial to observe both primary and secondary

fragments).[1][2]

Fragmentation Analysis & Mechanism
The fragmentation of Ritonavir is driven by the cleavage of the urea/amide backbone.

Understanding this pathway is the key to identifying the impurity.

The Ritonavir Baseline (Parent)
When precursor m/z 721 is subjected to CID, it yields two primary diagnostic ions:

m/z 296: Corresponds to the N-terminal side (Isopropyl-thiazolyl-methyl-N-methyl-urea-

valine moiety).[1][2]

m/z 426: Corresponds to the C-terminal side (The remaining core containing the Phe-Phe-

Thiazole chain).[1][2]
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The Impurity Fingerprint
The "2-Desisopropyl-2-ethyl" modification is located specifically on the N-terminal thiazole ring.

[1][2]

Prediction: The N-terminal fragment (m/z 296) must lose a

group (14 Da), shifting to m/z 282.[1][2]

Confirmation: The C-terminal fragment (m/z 426) contains the unmodified "right" side of the

molecule and must remain unchanged.

Diagnostic Transition Table
Analyte

Precursor
(m/z)

Fragment 1 (N-
Term)

Fragment 2 (C-
Term)

Interpretation

Ritonavir 721.3 296.1 426.2
Reference

Standard

Impurity I 707.3 282.1 426.2

Shifted N-term

(-14); Static C-

term.[1][2]

Impurity

(Hypothetical)
707.3 296.1 412.2

False Positive

(Modification on

C-term)

Visualizations
Fragmentation Pathway Diagram
This diagram illustrates the mechanistic cleavage of the impurity compared to the parent drug.
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Caption: Comparative fragmentation tree showing the mass shift in the N-terminal fragment

(296 → 282) while the C-terminal fragment (426) remains constant, confirming the location of

the ethyl substitution.

Identification Workflow
A logic gate for establishing the identity of the impurity in a mixture.
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Caption: Step-by-step decision tree for confirming the identity of Ritonavir EP Impurity I using

chromatographic behavior and spectral fingerprinting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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